Cas no 3454-10-2 (2-Propen-1-amine, N-ethyl-N-2-propenyl-)

• Product Name: 2-Propen-1-amine, N-ethyl-N-2-propenyl-
• CAS No: 3454-10-2
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 1463905
• PubChem ID: 535233
• Update Time: 2025-04-20

2-Propen-1-amine, N-ethyl-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, N-ethyl-N-2-propenyl-
• ethyldiallylamine
• N-Allyl-N-ethyl-2-propen-1-amine #
• DTXSID20336656
• BGDTWOQNFJNCKH-UHFFFAOYSA-N
• N-ethyl-N-(prop-2-en-1-yl)prop-2-en-1-amine
• SCHEMBL516030
• Diallylethylamine
• STK335812
• 3454-10-2

• Inchi： 1S/C8H15N/c1-4-7-9(6-3)8-5-2/h4-5H,1-2,6-8H2,3H3
• InChI Key： BGDTWOQNFJNCKH-UHFFFAOYSA-N
• SMILES： N(CC=C)(CC=C)CC

Computed Properties

• Exact Mass: 125.12055
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24